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Compound of Interest

n'-Benzoyl-2-
Compound Name:
methylbenzohydrazide

Cat. No.: B3337464

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticidal efficacy of a-Benzoyl-2-
methylbenzohydrazide and its analogs with commercially available insecticides. The data
presented is compiled from various scientific studies to offer an objective overview of their
relative potencies and mechanisms of action.

Efficacy Comparison of Insecticides Against
Spodoptera litura

The following table summarizes the 50% lethal concentration (LC50) values of a
benzoylhydrazide analog and several commercial insecticides against the common cutworm,
Spodoptera litura, a significant agricultural pest. Lower LC50 values indicate higher toxicity to
the insect.
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LC50 (mgl/L or .
Compound Class/Target Test Species Reference

ppm)

N'-tert-butyl-N'-

(3,5- Benzoylhydrazid
dimethylbenzoyl) e (Ecdysone )
0.89 Spodoptera litura  [1]
-5-methyl-6- Receptor
chromanecarboh  Agonist)
ydrazide
Benzoylhydrazid
] e (Ecdysone Spodoptera
Tebufenozide 65.7 ) ) [2]
Receptor littoralis
Agonist)
Avermectin
Emamectin (Chloride ]
0.000954 - 0.6 Spodoptera litura  [3][4]
Benzoate Channel
Activator)
Diamide
Chlorantraniliprol ~ (Ryanodine )
0.56 Spodoptera litura  [5]
e Receptor
Modulator)

Note: Direct efficacy data for a-Benzoyl-2-methylbenzohydrazide was not available in the
reviewed literature. The data for N'-tert-butyl-N'-(3,5-dimethylbenzoyl)-5-methyl-6-
chromanecarbohydrazide, a structurally related benzoylhydrazide, is presented as a proxy for
the potential efficacy of this class of compounds.[1]

Mechanism of Action: Ecdysone Receptor Agonism

Benzoylhydrazide insecticides, including a-Benzoyl-2-methylbenzohydrazide, act as agonists of
the ecdysone receptor.[6] Ecdysone is a crucial steroid hormone in insects that regulates
molting and other developmental processes.[7][8] By mimicking the action of ecdysone, these
compounds induce a premature and incomplete molt, leading to larval death.[6]

The following diagram illustrates the simplified signaling pathway of the ecdysone receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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